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Compound of Interest

2,4-Dichloro-6-methylpyrimidin-5-
Compound Name:
amine

Cat. No.: B077011

An In-depth Technical Guide to 2,4-Dichloro-6-methylpyrimidin-5-amine: Structure,
Properties, Synthesis, and Applications

Introduction

In the landscape of modern medicinal chemistry and drug development, functionalized
pyrimidine scaffolds are of paramount importance. Their structural resemblance to the
nucleobases found in DNA and RNA makes them privileged structures for interacting with a
wide array of biological targets. Among these, dichlorinated methylpyrimidinamines serve as
highly versatile and reactive intermediates for the synthesis of complex, biologically active
molecules. This guide provides a comprehensive technical overview of 2,4-dichloro-6-
methylpyrimidin-5-amine, a key building block in organic synthesis.

It is crucial to distinguish this compound from its constitutional isomer, 4,6-dichloro-2-
methylpyrimidin-5-amine. While both share the same molecular formula, the arrangement of
substituents on the pyrimidine ring is different, leading to distinct chemical properties and
reactivity. This guide will focus on the specified topic, 2,4-dichloro-6-methylpyrimidin-5-
amine, while also providing comparative data for its isomer to ensure clarity and aid in
unambiguous identification. We will delve into its nomenclature, physicochemical properties,
synthesis methodologies, spectroscopic characterization, applications in drug discovery, and
essential safety protocols.
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Nomenclature and Structural Elucidation

The systematic naming of chemical compounds is governed by the International Union of Pure
and Applied Chemistry (IUPAC) to ensure unambiguous identification. The IUPAC name for the
topic of this guide is 2,4-dichloro-6-methylpyrimidin-5-amine[1]. Its isomer is named 4,6-
dichloro-2-methylpyrimidin-5-amine[2]. The difference lies in the positions of the two chloro
groups and the methyl group on the pyrimidine ring.

To prevent any ambiguity, the following table summarizes the key identifiers for both isomers.

. 2,4-Dichloro-6- 4,6-Dichloro-2-

Identifier e . R .
methylpyrimidin-5-amine methylpyrimidin-5-amine
2,4-dichloro-6-methylpyrimidin-  4,6-dichloro-2-methylpyrimidin-

IUPAC Name by by
5-amine[1] 5-amine[2]

CAS Number 13162-27-1[1] 39906-04-2[2]

PubChem CID 14665971[1] 736674[2]

Molecular Formula CsHsCI2N3[1] CsHsCI2N3[2][3]
INChl=1S/C5H5CI2N3/c1-2- INChl=1S/C5H5CI2N3/c1-2-9-

InChl 3(8)4(6)10-5(7)9- 4(6)3(8)5(7)10-2/h8H2,1H3[2]
2/h8H2,1H3[1] [3]

InChIK FDMMHWIFYCXEOF- FKRXXAMAHOGYNT-

n e

Y UHFFFAOYSA-N[1] UHFFFAOYSA-N[2][3]

SMILES CC1=C(C(=NC(=N1)CIHCIN[1] = CC1=NC(=C(C(=N1)CI)N)CI[2]

The structural differences are visually represented in the diagram below.
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2,4-Dichloro-6-methylpyrimidin-5-amine | ( 4,6-Dichloro-2-methylpyrimidin-5-amine

2_4 dichloro 4 6_dichloro

Reduction

2,4-Dichloro-6-methyl- e.g., Pd/C, H2 2,4-Dichloro-6-methyl-
5-nitropyrimidine pyrimidin-5-amine

Nitration Chlorination

3-Aminocrotonamide | Cyclization _ [ 4-Amino-6-methyl-
+ Urea pyrimidin-2-ol

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratery

Check Availability & Pricing

Core Scaffold

2,4-Dichloro-6-methyl-
pyrimidin-5-amine

Chemical| Transformations
SnAr Reaction |« | Cross-Coupling Amine Derivatization
(at C4-Cl) (at C2-Cl) (at C5-NH2)

Compound Library
Y Y

Screening & Development

High- Throughput
Screemng

(Lead Optimization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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